Cas no 1350307-49-1 (7-Methoxy-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1350307-49-1
• MF: C₈H₇ClN₂O₃S
• MW: 246.670779466629
• CID: 4824855
• Update Time: 2025-06-08

7-Methoxy-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C8H7ClN2O3S/c1-14-5-2-3-6(15(9,12)13)8-7(5)10-4-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： RWPWBOSXNJVESN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2=C1N=CN2)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 80.4

Additional information on 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride

Recent Advances in the Application of 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride (CAS: 1350307-49-1) in Chemical Biology and Pharmaceutical Research

7-Methoxy-1H-benzimidazole-4-sulfonyl chloride (CAS: 1350307-49-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, which allow for versatile modifications and interactions with biological targets. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

One of the most significant developments in the use of 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride is its role in the design of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the benzimidazole scaffold has been extensively explored for its ability to bind to ATP-binding sites. Recent studies have demonstrated that sulfonyl chloride derivatives, such as 1350307-49-1, can be effectively used to introduce sulfonamide groups, enhancing the binding affinity and selectivity of kinase inhibitors. For example, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzimidazole-based inhibitors using this compound, showing promising activity against multiple cancer cell lines.

In addition to its applications in oncology, 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride has also been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's utility in synthesizing sulfonamide-containing antibiotics, which exhibited potent activity against resistant bacterial strains. The sulfonyl chloride moiety facilitates the introduction of diverse functional groups, enabling the optimization of pharmacokinetic properties and reducing toxicity.

Another area of interest is the use of this compound in proteomics and chemical biology. Researchers have employed 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride as a reactive handle for labeling proteins and studying protein-protein interactions. A 2022 study in ACS Chemical Biology demonstrated its efficacy in covalent protein modification, providing insights into enzyme mechanisms and drug-target interactions. This approach has opened new avenues for targeted drug discovery and biomarker development.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For instance, a 2023 patent application disclosed a novel method for its preparation under mild conditions, reducing the formation of byproducts and enhancing scalability. These advancements are critical for its broader adoption in pharmaceutical research.

In conclusion, 7-Methoxy-1H-benzimidazole-4-sulfonyl chloride (CAS: 1350307-49-1) continues to be a valuable tool in chemical biology and drug discovery. Its versatility in synthesizing biologically active compounds, coupled with recent methodological improvements, underscores its potential in addressing unmet medical needs. Future research is expected to further explore its applications in targeted therapies and diagnostic tools, solidifying its role in the pharmaceutical industry.